Cas no 114095-27-1 (2,3-dimethyl-Imidazo[1,2-a]pyridin-8-ol)

• Product Name: 2,3-dimethyl-Imidazo[1,2-a]pyridin-8-ol
• CAS No: 114095-27-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD19243372
• CID: 1099648
• PubChem ID: 22467949
• Update Time: 2025-04-20

2,3-dimethyl-Imidazo[1,2-a]pyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-Imidazo[1,2-a]pyridin-8-ol
• 2,3-Dimethylimidazo[1,2-a]pyridin-8-ol
• 2,3-bis(methylene)bicyclo[2.2.2]octane
• 2,3-Dimethylen-bicyclo[2.2.2]octan
• 2,3-Dimethylen-bicyclo< 2.2.2> octan
• 2,3-dimethylene bicyclo< 2.2.2> -octane
• 2,3-dimethylene-bicyclo[2.2.2]octane
• 2,3-dimethylidenebicyclo< 2.2.2> octane
• 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine
• 8-hydroxy-2,3-dimethyl-imidazo[1,2-a]pyridine
• Bicyclo(2.2.2)octane, 2,3-bis(methylene)-
• Bicyclo[2.2.2]octane,2,3-bis(methylene)-
• CTK1C4500
• WGDXYOKSBKQFSP-UHFFFAOYSA-N
• SY274527
• SCHEMBL4063787
• DB-302294
• MFCD19243372
• starbld0042474
• 2,3-Dimethyl-8-hydroxyimidazo[1,2-a]pyridine
• 114095-27-1

• MDL： MFCD19243372
• Inchi： 1S/C9H10N2O/c1-6-7(2)11-5-3-4-8(12)9(11)10-6/h3-5,12H,1-2H3
• InChI Key： WGDXYOKSBKQFSP-UHFFFAOYSA-N
• SMILES： OC1=CC=CN2C1=NC(C)=C2C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 37.53